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Compound of Interest

Compound Name: CPhos

Cat. No.: B591583

Introduction

In the realm of modern synthetic organic chemistry, the development and application of highly
efficient catalysts are of paramount importance for the construction of complex molecular
architectures. Among the vast array of catalytic systems, those based on palladium
precatalysts and specialized phosphine ligands have revolutionized cross-coupling reactions.
This technical guide focuses on CPhos, a prominent member of the Buchwald family of biaryl
phosphine ligands, providing essential information for researchers, scientists, and
professionals in drug development.

Core Properties of CPhos

CPhos, chemically known as 2-Dicyclohexylphosphino-2',6'-bis(N,N-dimethylamino)biphenyl, is
a solid, air-stable phosphine ligand.[1] Its robust nature and efficacy in a wide range of
palladium-catalyzed cross-coupling reactions have made it a valuable tool in organic synthesis.
[2] The fundamental physicochemical properties of CPhos are summarized in the table below.
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Property Value Reference
CAS Number 1160556-64-8 [11[3]
Molecular Weight 436.61 g/mol [1][3]
Empirical Formula C2sHa1N2P [1]

Physical Form Solid [1]

Melting Point 108-113 °C [1]

Structural and Identification Data

The unique structure of CPhos, featuring a biphenyl backbone with a dicyclohexylphosphino

group and two dimethylamino substituents, is critical to its catalytic activity. The following

diagram illustrates the relationship between the common name, chemical structure, and key

identifiers for this ligand.

(Common Name)

CPhos

is represented by

Chemical Structure
(2-Dicyclohexylphosphino-2',6'-bis(N,N-dimethylamino)biphenyl)

is registered as |has a

CAS Number

1160556-64-8

Molecular Weight Empirical Formula
436.61 g/mol C2sHa1N2P

is described by

Figure 1: CPhos Identification
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Figure 1: CPhos ldentification

Applications in Catalysis
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CPhos is a versatile ligand suitable for a variety of palladium-catalyzed cross-coupling
reactions. Its applications include, but are not limited to:

Buchwald-Hartwig Amination
e Suzuki-Miyaura Coupling

» Heck Reaction

« Stille Coupling

e Sonogashira Coupling

e Negishi Coupling

e Hiyama Coupling

The sterically hindered and electron-rich nature of the phosphine center in CPhos facilitates
the oxidative addition and reductive elimination steps in the catalytic cycle, leading to high
yields and broad substrate scope.

Experimental Protocol: A General Procedure for Suzuki-Miyaura Coupling

While specific reaction conditions should be optimized for each substrate combination, a
general protocol for a Suzuki-Miyaura coupling reaction using a CPhos-based catalyst system
is provided below.

Materials:

Palladium(ll) acetate (Pd(OAc)z2)

CPhos

Aryl halide (or triflate)

Boronic acid (or ester)

Base (e.g., KsPOas, Cs2CO03)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b591583?utm_src=pdf-body
https://www.benchchem.com/product/b591583?utm_src=pdf-body
https://www.benchchem.com/product/b591583?utm_src=pdf-body
https://www.benchchem.com/product/b591583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Anhydrous solvent (e.g., toluene, dioxane)
e Inert atmosphere (Nitrogen or Argon)
Procedure:

o To a dry reaction vessel under an inert atmosphere, add palladium(ll) acetate and CPhos.
The typical Pd:ligand ratio is 1:1.5 to 1:2.

e Add the aryl halide, boronic acid, and base.
» Add the anhydrous solvent via syringe.

e The reaction mixture is then heated with stirring for the required time, monitoring the
progress by an appropriate analytical technique (e.g., TLC, GC, LC-MS).

e Upon completion, the reaction is cooled to room temperature, diluted with a suitable solvent
(e.g., ethyl acetate), and washed with water and brine.

e The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under
reduced pressure.

The crude product is then purified by column chromatography on silica gel.

The following workflow diagram illustrates the key steps in this experimental procedure.
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Figure 2: Suzuki-Miyaura Workflow
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Figure 2: Suzuki-Miyaura Workflow
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Conclusion

CPhos is a highly effective and versatile ligand in palladium-catalyzed cross-coupling
reactions. Its well-defined physical properties and broad applicability make it an indispensable
tool for synthetic chemists in academic and industrial research. This guide provides the core
technical information necessary for the successful application of CPhos in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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